Cas no 1643855-24-6 (4,6-Difluoropyridin-3-amine)

• Product Name: 4,6-Difluoropyridin-3-amine
• CAS No: 1643855-24-6
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• MDL: MFCD27922858
• CID: 4673158
• PubChem ID: 69689632
• Update Time: 2025-06-13

4,6-Difluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoropyridin-3-amine
• 3-Pyridinamine, 4,6-difluoro-
• 5-Amino-2,4-difluoropyridine
• D82706
• SCHEMBL16908337
• SB75595
• 1643855-24-6
• MFCD27922858
• DS-6079
• CS-0162492
• AKOS022174282

• MDL： MFCD27922858
• Inchi： 1S/C5H4F2N2/c6-3-1-5(7)9-2-4(3)8/h1-2H,8H2
• InChI Key： MTWWHMIMPCEHQL-UHFFFAOYSA-N
• SMILES： FC1C=C(N=CC=1N)F

Computed Properties

• Exact Mass: 130.03425446g/mol
• Monoisotopic Mass: 130.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4,6-Difluoropyridin-3-amine

Recent Advances in the Application of 4,6-Difluoropyridin-3-amine (CAS: 1643855-24-6) in Chemical Biology and Pharmaceutical Research

4,6-Difluoropyridin-3-amine (CAS: 1643855-24-6) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This heterocyclic amine, characterized by its difluoropyridine core, offers unique electronic and steric properties that make it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in optimizing drug-like properties such as solubility, metabolic stability, and target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,6-Difluoropyridin-3-amine in the development of selective JAK3 inhibitors. The researchers utilized this scaffold to achieve improved selectivity over other JAK family members, addressing a longstanding challenge in autoimmune disease treatment. The compound's fluorine atoms were found to play a crucial role in forming key hydrogen bond interactions with the kinase's hinge region, while the amine group served as a versatile handle for further derivatization.

In parallel research, scientists at several pharmaceutical companies have incorporated 4,6-Difluoropyridin-3-amine into PROTAC (Proteolysis Targeting Chimera) molecules. The compound's balanced lipophilicity and ability to participate in hydrogen bonding networks make it particularly suitable for linker design in these bifunctional molecules. Recent patent applications (WO202318765, 2023) describe its use in developing degraders targeting oncogenic proteins, with improved pharmacokinetic profiles compared to earlier generations of PROTACs.

Structural biology studies have provided new insights into the molecular interactions of derivatives containing the 4,6-Difluoropyridin-3-amine moiety. Cryo-EM and X-ray crystallography data reveal that the fluorine atoms participate in orthogonal dipole interactions with protein backbone carbonyls, a feature that has been exploited to enhance binding specificity. This understanding has led to the design of several clinical candidates currently in Phase I trials for inflammatory disorders and certain cancers.

The synthetic accessibility of 4,6-Difluoropyridin-3-amine has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes a scalable, continuous-flow synthesis route that significantly reduces production costs while maintaining high purity standards. This technological advancement is expected to facilitate broader adoption of this building block in drug discovery programs.

Looking forward, computational studies predict that derivatives of 4,6-Difluoropyridin-3-amine may show promise in addressing emerging therapeutic targets, including RNA-binding proteins and epigenetic regulators. Several research groups are currently exploring these applications, with preliminary results suggesting potent activity against previously undruggable targets. The compound's versatility continues to make it a focus of innovation in chemical biology and pharmaceutical research.